Cas no 105511-08-8 (5-Chloroisophthalaldehyde)

• Product Name: 5-Chloroisophthalaldehyde
• CAS No: 105511-08-8
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• CID: 126752
• PubChem ID: 21288821
• Update Time: 2025-04-18

5-Chloroisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisophthalaldehyde
• 1,3-Benzenedicarboxaldehyde,5-chloro-
• 5-chloro-1,3-Benzenedicarboxaldehyde
• SCHEMBL3477069
• AKOS006288059
• DTXSID70612038
• FT-0735718
• AB48325
• 5-CHLOROBENZENE-1,3-DICARBALDEHYDE
• 105511-08-8
• DB-059366
• MFCD08690088

• MDL： MFCD08690088
• Inchi： 1S/C8H5ClO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-5H
• InChI Key： DEJPUVFMAXMJHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=O)C=1

Computed Properties

• Exact Mass: 167.9978071g/mol
• Monoisotopic Mass: 167.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 1.96500